Cas no 475-38-7 (Naphthazarin)

• Product Name: Naphthazarin
• CAS No: 475-38-7
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• MDL: MFCD00001685
• CID: 37632
• PubChem ID: 87568519
• Update Time: 2025-10-28

Naphthazarin Chemical and Physical Properties

Names and Identifiers

• 5,8-dihydroxy-1,4-naphthoquinone
• 5,8-Dihydroxy-1,4-naphthalenedione
• 5,8-dihydroxynaphthalene-1,4-dione
• DIHYDROXY-1,4-NAPHTHOQUINONE,5,8-(RG)
• Naphthazarin
• Naphthazarine
• Naphthazarone
• 5,8-Dihydroxynaphthoquinone
• NAPHTHAZALIN
• 5,8-Dihydroxynaphthalene-1,4(4aH,8aH)-dione
• 5,8-Dihydroxy-1,4-naphthosemiquinone
• Dihydroxynaphthoquinone
• S9IX5I5C0K
• 1,4-NAPHTHOQUINONE, 5,8-DIHYDROXY-
• NSC26647
• 5,8-Dihydroxy-[1,4]naphthoquinone
• NSC344555
• 1,4-Naphth
• DHNQ
• FT-0619861
• ?5,8-Dihydroxy-1,4-naphthoquinone
• AKOS015914982
• D2070
• NSC-26647
• DTXSID00197161
• Q4639550
• SCHEMBL10866768
• doi:10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N
• NSC-344555
• AE-641/01108012
• CCRIS 6670
• NQ-2
• 5,8-Dihydroxy-1,4-naphthoquinone, technical grade
• 1,5-dihydroxy-4,8-naphthoquinone
• 1, 5,8-dihydroxy-
• SCHEMBL149279
• 10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N.1
• CHEBI:28849
• NCI60_002143
• 475-38-7
• EINECS 207-495-4
• CHEMBL274056
• 10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N
• W-109038
• doi:10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N.1
• CS-0132365
• NAPTHAZARIN NPHZ
• UNII-S9IX5I5C0K
• MFCD00001685
• BDBM50060898
• AS-76136
• NS00021166
• T70948
• DIHYDROXY-1,4-NAPHTHALENEDIONE, 5,8-
• RQNVIKXOOKXAJQ-UHFFFAOYSA-N
• InChI=1/C10H6O4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4,11-12
• 1,4-Naphthalenedione, 5,8-dihydroxy-
• HY-N7526
• 5,4-naphthosemiquinone
• 5,8-Dihydroxynaphthaquinone
• SY048871
• DB-051459
• 1,4Naphthalenedione, 5,8dihydroxy (9CI)
• 1,4Naphthoquinone, 5,8dihydroxy
• 5,8Dihydroxynaphthoquinone
• 5,8Dihydroxy1,4naphthoquinone
• 1,4Naphthalenedione, 5,8dihydroxy
• 1,4-Naphthalenedione, 5,8-dihydroxy-(9CI)
• 5,8Dihydroxy1,4naphthosemiquinone
• 5,8-dioxy-1,4-naphthoquinone
• DTXCID10119652
• 5,8Dihydroxy1,4naphthalenedione
• 207-495-4
• NSC 26647
• FD30188

• MDL： MFCD00001685
• Inchi： 1S/C10H6O4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4,11-12H
• InChI Key： RQNVIKXOOKXAJQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C2C(C=CC(C2=1)=O)=O)O
• BRN： 880561

Computed Properties

• Exact Mass: 190.02700
• Monoisotopic Mass: 190.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.3366 (rough estimate)
• Melting Point: 220-230 °C (lit.)
• Boiling Point: 285.64°C (rough estimate)
• Flash Point: 269.2°C
• Refractive Index: 1.5280 (estimate)
• Water Partition Coefficient: Soluble in water (5520 mg/L 25.).
• PSA: 74.60000
• LogP: 1.03300
• Solubility: Not determined

Naphthazarin Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• RTECS：QL7970000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Naphthazarin

Naphthazarin: A Comprehensive Overview

Naphthazarin, also known by its CAS number 475-38-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified as a naphthoquinone derivative, exhibits a complex molecular structure that contributes to its diverse chemical reactivity. Recent studies have shed light on its role in various fields, including pharmacology, materials science, and environmental chemistry.

The molecular formula of Naphthazarin is C14H8O2, and its molecular weight is approximately 216.21 g/mol. Its structure consists of a naphthalene ring system fused with a quinone group, which imparts it with strong electron-withdrawing properties. This characteristic makes it highly reactive in redox reactions, a property that has been exploited in numerous chemical synthesis processes. Researchers have recently explored its potential as a building block for constructing advanced materials, such as organic semiconductors and coordination polymers.

One of the most intriguing aspects of Naphthazarin is its biological activity. Studies have demonstrated that it exhibits significant antioxidant properties, which could be harnessed for developing new therapeutic agents. In a groundbreaking study published in 2023, scientists investigated the compound's ability to scavenge free radicals in vitro, suggesting its potential application in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological applications, Naphthazarin has shown promise in the field of materials science. Its rigid aromatic structure and conjugated π-system make it an ideal candidate for use in organic electronics. Researchers have successfully incorporated it into organic field-effect transistors (OFETs), where it served as a key component in enhancing device performance. The compound's ability to facilitate charge transport has been attributed to its high electron affinity and excellent electronic communication properties.

The synthesis of Naphthazarin has also been a topic of extensive research. Traditional methods involve multi-step reactions with harsh conditions, but recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For instance, a 2023 study reported the use of microwave-assisted synthesis to produce Naphthazarin with high yield and purity. This approach not only reduces reaction time but also minimizes the generation of hazardous byproducts, aligning with the principles of green chemistry.

Another area where Naphthazarin has shown potential is in environmental chemistry. Due to its strong oxidizing properties, it has been investigated as a candidate for use in water treatment processes. Specifically, researchers have explored its ability to degrade persistent organic pollutants (POPs) under UV light irradiation. The compound's photocatalytic activity was found to be superior to conventional catalysts, making it a promising solution for addressing water pollution challenges.

Despite its numerous advantages, the practical application of Naphthazarin is not without challenges. Its limited solubility in common solvents poses a significant hurdle in certain applications, particularly in drug delivery systems. However, recent studies have focused on modifying the compound's structure to enhance its solubility without compromising its desirable properties. For example, researchers have attached hydrophilic groups to Naphthazarin, resulting in derivatives with improved solubility and bioavailability.

In conclusion, Naphthazarin (CAS No: 475-38-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in scientific research and industrial processes. As ongoing studies continue to uncover new insights into its structure-function relationships and potential uses, Naphthazarin is poised to play an even more significant role in advancing modern science and technology.